Cas no 94269-04-2 (Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1))
94269-04-2 structure
Product Name:Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1)
CAS No:94269-04-2
MF:C6H3CuI3O
MW:535.346840143204
CID:816530
PubChem ID:54602337
Update Time:2025-04-19
Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1)
- copper,2,4,6-triiodophenol
- 94269-04-2
- NSC5722
- NSC-5722
- DTXSID00713320
- copper;2,4,6-triiodophenol
-
- Inchi: 1S/C6H3I3O.Cu/c7-3-1-4(8)6(10)5(9)2-3;/h1-2,10H;/q;+2
- InChI Key: VMCZKCFJHVRZIQ-UHFFFAOYSA-N
- SMILES: IC1C=C(C=C(C=1O)I)I.[Cu+2]
Computed Properties
- Exact Mass: 534.6614g/mol
- Monoisotopic Mass: 534.6614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1) Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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